Cas no 30157-60-9 (NA)

• Product Name: NA
• CAS No: 30157-60-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 915941
• PubChem ID: 10855721
• Update Time: 2025-04-19

NA Chemical and Physical Properties

Names and Identifiers

• 2-methyloctanedial
• 2-methyl-1,8-octanedial
• DTXSID30445965
• Octanedial, 2-methyl-
• SCHEMBL4433196
• 30157-60-9
• NA

• Inchi： 1S/C9H16O2/c1-9(8-11)6-4-2-3-5-7-10/h7-9H,2-6H2,1H3
• InChI Key： GROOSSLNHYKEFI-UHFFFAOYSA-N
• SMILES： O=CC(C)CCCCCC=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14